N-(furan-2-ylmethyl)-N-methyl-4-(4-phenylpiperazine-1-carbonyl)benzenesulfonamide

• IUPAC Name: N-(furan-2-ylmethyl)-N-methyl-4-(4-phenylpiperazine-1-carbonyl)benzenesulfonamide
• InChI: InChI=1S/C23H25N3O4S/c1-24(18-21-8-5-17-30-21)31(28,29)22-11-9-19(10-12-22)23(27)26-15-13-25(14-16-26)20-6-3-2-4-7-20/h2-12,17H,13-16,18H2,1H3
• InChI Key: OUTHAJSAHHWRLW-UHFFFAOYSA-N
• Canonical SMILES: CN(CC1=CC=CO1)S(=O)(=O)C2=CC=C(C=C2)C(=O)N3CCN(CC3)C4=CC=CC=C4
• Molecular Formula: C23H25N3O4S
• Molecular Weight: 439.5 g/mol

Description

N-(furan-2-ylmethyl)-N-methyl-4-(4-phenylpiperazine-1-carbonyl)benzenesulfonamide is a useful research compound. Its molecular formula is C23H25N3O4S and its molecular weight is 439.53. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Chemical Properties

The synthesis of highly substituted N-(furan-3-ylmethylene)benzenesulfonamides through a gold(I)-catalyzed cascade reaction demonstrates the innovative approaches to creating furan-based benzenesulfonamides. This method highlights the versatility of gold carbenoid chemistry and its potential for creating complex molecules (Wang et al., 2014).

Structural Analysis

Structural elucidation of benzenesulfonamide derivatives, focusing on their crystalline forms and intermolecular interactions, provides a foundation for understanding the physical and chemical properties of these compounds. The study of two isomorphous benzenesulfonamide crystal structures reveals the significance of C-H...O, C-H...pi, and C-H...Cl interactions in determining crystal packing, offering insights into the design of related compounds (Bats et al., 2001).

Biochemical Evaluation for Therapeutic Applications

Exploration into carbonic anhydrase inhibitors has led to the development of benzenesulfonamides with significant affinity towards specific human carbonic anhydrase isoforms. Such studies not only advance understanding of enzyme inhibition but also guide the therapeutic application of these compounds. For instance, a compound showing remarkable affinity towards hCA VII (Ki: 4.3 nM) and selectivity over hCA I suggests potential for targeted therapeutic applications (Mancuso et al., 2021).

Therapeutic Potential and Inhibition Mechanisms

The design and synthesis of benzenesulfonamides incorporating flexible triazole moieties have resulted in compounds with significant inhibitory activity against human carbonic anhydrase isoforms. This work not only contributes to the understanding of the structure-activity relationship but also to the development of potential therapeutic agents for diseases such as glaucoma (Nocentini et al., 2016).